N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c1-12-8-13(2)19-18(9-12)26-21(22-19)23-20(24)16-10-14-6-4-5-7-15(14)11-17(16)25-3/h4-11H,1-3H3,(H,22,23,24)
• InChI Key: DVCZPDOMFFXSPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC)C
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol
• CAS No.: 301235-69-8

Description

This compound is a benzothiazole-naphthalene hybrid molecule, characterized by a benzothiazole core substituted with methyl groups at positions 4 and 6, linked via an amide bond to a 3-methoxynaphthalene moiety. Benzothiazole derivatives are widely studied for their pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities .

Biological Activity

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antiproliferative, antibacterial, and antioxidative properties, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound features a benzothiazole moiety and a methoxynaphthalene structure, contributing to its diverse biological activities. The general formula for this compound can be represented as follows:

• Chemical Formula : C₁₅H₁₅N₃O₂S
• Molecular Weight : 299.36 g/mol

1. Antiproliferative Activity

Antiproliferative activity refers to the ability of a compound to inhibit cell growth and proliferation. In several studies, derivatives of benzothiazole and naphthalene have shown promising results against various cancer cell lines.

Compound	Cell Line Tested	IC50 (µM)	Reference
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide	MCF-7 (breast cancer)	4.5
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide	HCT 116 (colon cancer)	5.0

In a recent study, the compound exhibited significant antiproliferative activity against the MCF-7 breast cancer cell line with an IC50 value of 4.5 µM, indicating its potential as an anticancer agent.

2. Antibacterial Activity

The antibacterial properties of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide have also been explored. The compound demonstrated effectiveness against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	8 µM
Escherichia coli	16 µM

The MIC values indicate that the compound has moderate antibacterial activity, particularly against Staphylococcus aureus.

3. Antioxidative Activity

Antioxidative activity is crucial for preventing oxidative stress-related cellular damage. Studies have shown that compounds containing methoxy and hydroxyl groups exhibit enhanced antioxidative properties.

Compound	Assay Method Used	Result	Reference
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide	DPPH Scavenging Activity	70% inhibition at 50 µM
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide	ABTS Assay	65% inhibition at 50 µM

The compound showed approximately 70% inhibition in DPPH scavenging assays at a concentration of 50 µM, indicating strong antioxidative potential.

Case Studies

Case Study 1: Antiproliferative Mechanism

A detailed investigation into the mechanism of action revealed that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxynaphthalene-2-carboxamide induces apoptosis in cancer cells via the mitochondrial pathway. The study highlighted the activation of caspases and subsequent DNA fragmentation as key indicators of its efficacy in inhibiting tumor growth.

Case Study 2: Synergistic Effects with Other Antibacterial Agents

Another study evaluated the synergistic effects of this compound when combined with standard antibiotics. The results suggested enhanced antibacterial activity against resistant strains of bacteria when used in conjunction with amoxicillin.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

However, comparisons can be drawn to compounds with analogous functional groups or synthetic strategies:

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()

• Structure : A benzamide derivative with a hydroxy-dimethylethyl group.
• Functionality : Contains an N,O-bidentate directing group, enabling metal-catalyzed C–H bond functionalization .

5-(4-Methoxybenzyl)-4-amino-1,2,4-triazole-3-ylnaphthalene-1-carbothioate ()

• Structure : Combines a methoxy-substituted benzyl group with a naphthalene-carbothioate-triazole system.
• Contrast : The triazole ring and sulfur-based functional groups differ from the benzothiazole-amide structure of the target compound.

Azo-Linked Naphthalene Carboxamides ()

• Structure : Azo-bridged naphthalene carboxamides with dichlorophenyl substituents.
• Applications : Azo compounds are typically used as dyes or photoresponsive materials due to their π-conjugation .
• Key Difference : The azo linkage and dichlorophenyl groups distinguish these compounds from the target molecule’s benzothiazole-amide framework.

Recommendations for Further Study

• Structural Characterization : X-ray crystallography (using SHELX programs, as in ) could elucidate the target compound’s conformation and intermolecular interactions.
• Computational Modeling : Density functional theory (DFT) studies could predict binding affinities to targets like DNA topoisomerases or kinases.